Cas no 903833-89-6 (1-(2-(4-Ethylphenoxy)acetyl)-4-(4-methoxyphenyl)thiosemicarbazide)

• Product Name: 1-(2-(4-Ethylphenoxy)acetyl)-4-(4-methoxyphenyl)thiosemicarbazide
• CAS No: 903833-89-6
• MF: C₁₈H₂₁N₃O₃S
• MW: 359.44264292717
• MDL: MFCD00955359
• CID: 4719300
• Update Time: 2025-10-29

1-(2-(4-Ethylphenoxy)acetyl)-4-(4-methoxyphenyl)thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• 1-(2-(4-ETHYLPHENOXY)ACETYL)-4-(4-METHOXYPHENYL)THIOSEMICARBAZIDE
• 1-[[2-(4-ethylphenoxy)acetyl]amino]-3-(4-methoxyphenyl)thiourea
• 2-(4-ethylphenoxy)-N-{[(4-methoxyphenyl)carbamothioyl]amino}acetamide
• 2-(2-(4-ethylphenoxy)acetyl)-N-(4-methoxyphenyl)hydrazinecarbothioamide
• 1-(2-(4-Ethylphenoxy)acetyl)-4-(4-methoxyphenyl)thiosemicarbazide

• MDL： MFCD00955359
• Inchi： 1S/C18H21N3O3S/c1-3-13-4-8-16(9-5-13)24-12-17(22)20-21-18(25)19-14-6-10-15(23-2)11-7-14/h4-11H,3,12H2,1-2H3,(H,20,22)(H2,19,21,25)
• InChI Key： XYJPSQBSDYOROO-UHFFFAOYSA-N
• SMILES： S=C(NNC(COC1C=CC(=CC=1)CC)=O)NC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 420
• Topological Polar Surface Area: 104

Additional information on 1-(2-(4-Ethylphenoxy)acetyl)-4-(4-methoxyphenyl)thiosemicarbazide

1-(2-(4-Ethylphenoxy)acetyl)-4-(4-methoxyphenyl)thiosemicarbazide: A Comprehensive Overview

The compound with CAS No. 903833-89-6, known as 1-(2-(4-Ethylphenoxy)acetyl)-4-(4-methoxyphenyl)thiosemicarbazide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of thiosemicarbazides, which are well-known for their versatile reactivity and functional group diversity. The structure of this compound is characterized by a thiosemicarbazide core, which is further substituted with two distinct aromatic groups: a 4-ethyphenoxyacetyl group and a 4-methoxyphenyl group. These substituents not only enhance the compound's chemical stability but also contribute to its unique electronic and steric properties.

Recent studies have highlighted the importance of thiosemicarbazides in the development of advanced materials, particularly in the field of coordination chemistry and catalysis. The 4-ethyphenoxyacetyl group in this compound plays a crucial role in modulating the electronic environment around the thiosemicarbazide core, making it an ideal candidate for use in metalloorganic frameworks (MOFs) and other porous materials. Researchers have demonstrated that this compound can act as a versatile ligand, enabling the construction of highly stable and functional MOFs with potential applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, 1-(2-(4-Ethylphenoxy)acetyl)-4-(4-methoxyphenyl)thiosemicarbazide has shown promise in pharmaceutical research. The 4-methoxyphenyl group introduces significant hydrophilicity to the molecule, which is advantageous for drug delivery systems. Recent findings suggest that this compound can serve as a scaffold for designing bioactive molecules with improved solubility and bioavailability. Its ability to form hydrogen bonds with biological targets makes it a valuable tool in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the thiosemicarbazide core, followed by selective substitution reactions to introduce the aromatic groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

From an environmental perspective, 1-(2-(4-Ethylphenoxy)acetyl)-4-(4-methoxyphenyl)thiosemicarbazide exhibits favorable biodegradation properties, making it a sustainable choice for green chemistry applications. Its ability to undergo enzymatic degradation under mild conditions has been validated in recent studies, further underscoring its potential as an eco-friendly alternative to traditional chemical compounds.

In conclusion, 1-(2-(4-Ethylphenoxy)acetyl)-4-(4-methoxyphenyl)thiosemicarbazide represents a cutting-edge advancement in organic chemistry. Its unique structure, combined with its versatile functional groups, positions it as a valuable asset in diverse fields such as materials science, pharmaceuticals, and green chemistry. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow exponentially.